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Compound of Interest

Compound Name:
Methyl 2-

(sulfamoylmethyl)benzoate

Cat. No.: B053720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of Methyl 2-
(sulfamoylmethyl)benzoate via recrystallization. The procedure is based on established

methods for the purification of sulfonamide derivatives and is intended to yield a product of high

purity suitable for research and development applications.

Physicochemical Data
A summary of the key physicochemical properties of Methyl 2-(sulfamoylmethyl)benzoate is

presented below. This data is essential for the proper handling, characterization, and

application of the compound.

Property Value Source

Molecular Formula C₉H₁₁NO₄S [1][2]

Molecular Weight 229.26 g/mol [1]

Appearance Solid (predicted) [2]

CAS Number 112941-26-1 [1]
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Experimental Protocol: Recrystallization of Methyl
2-(sulfamoylmethyl)benzoate
This protocol details the step-by-step procedure for the purification of crude Methyl 2-
(sulfamoylmethyl)benzoate using ethanol as the primary recrystallization solvent. Due to the

presence of both polar (sulfonamide) and non-polar (aromatic ring) moieties within the

molecule, ethanol or a mixed solvent system like ethanol/water is often effective for the

recrystallization of sulfonamides.[3]

Materials:

Crude Methyl 2-(sulfamoylmethyl)benzoate

Ethanol (95% or absolute)

Deionized water

Activated charcoal (optional)

Erlenmeyer flasks

Hotplate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and flask

Filter paper

Spatula

Watch glass

Melting point apparatus

Procedure:

Dissolution:
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Place the crude Methyl 2-(sulfamoylmethyl)benzoate into an Erlenmeyer flask.

Add a magnetic stir bar and a minimal amount of 95% ethanol.

Gently heat the mixture on a hotplate with continuous stirring.

Continue to add small portions of hot ethanol until the solid completely dissolves. It is

crucial to use the minimum amount of hot solvent required to achieve a saturated solution.

Decolorization (Optional):

If the solution is colored due to impurities, remove it from the heat and allow it to cool

slightly.

Add a small amount of activated charcoal to the solution to adsorb the colored impurities.

Reheat the solution to boiling for a few minutes while stirring.

Hot Gravity Filtration:

If activated charcoal was used, or if there are any insoluble impurities, perform a hot

gravity filtration.

Preheat a second Erlenmeyer flask and a stemless funnel.

Place a fluted filter paper in the preheated funnel and pour the hot solution through it to

remove the charcoal and any other solid impurities.

Crystallization:

Cover the flask containing the hot, clear filtrate with a watch glass.

Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling

promotes the formation of larger, purer crystals.

Once the flask has reached room temperature, it can be placed in an ice bath to maximize

crystal formation.

Isolation and Washing:
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Collect the formed crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining

soluble impurities.

Drying:

Dry the purified crystals on the filter paper by drawing air through them for a period, or

transfer them to a watch glass and dry in a desiccator or a vacuum oven at a low

temperature.

Characterization:

Determine the melting point of the purified crystals. A sharp melting point is indicative of

high purity.

Calculate the percent recovery.

Recrystallization Workflow
The following diagram illustrates the logical workflow of the recrystallization protocol described

above.
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Caption: Workflow for the recrystallization of Methyl 2-(sulfamoylmethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Lab_I/04%3A_Exp._3-_Crystallization/4.04%3A_Experiment_3_Notes
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=crystallization
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Recrystallization_of_2_bromo_N_phenethylbenzenesulfonamide.pdf
https://www.benchchem.com/product/b053720#protocol-for-recrystallization-of-methyl-2-sulfamoylmethyl-benzoate
https://www.benchchem.com/product/b053720#protocol-for-recrystallization-of-methyl-2-sulfamoylmethyl-benzoate
https://www.benchchem.com/product/b053720#protocol-for-recrystallization-of-methyl-2-sulfamoylmethyl-benzoate
https://www.benchchem.com/product/b053720#protocol-for-recrystallization-of-methyl-2-sulfamoylmethyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

